3-Methylcrotonylglycine
3-Methylcrotonylglycine
3-methylcrotonyl glycine is an N-acylglycine in which the acyl group is specified as 3-methylbut-2-enoyl. It has a role as a metabolite. It is functionally related to a 3-methylbut-2-enoic acid and a glycine.
3-Methylcrotonylglycine is a natural product found in Homo sapiens and Apis cerana with data available.
3-Methylcrotonylglycine is a natural product found in Homo sapiens and Apis cerana with data available.
Brand Name:
Vulcanchem
CAS No.:
33008-07-0
VCID:
VC20779334
InChI:
InChI=1S/C7H11NO3/c1-5(2)3-6(9)8-4-7(10)11/h3H,4H2,1-2H3,(H,8,9)(H,10,11)
SMILES:
CC(=CC(=O)NCC(=O)O)C
Molecular Formula:
C7H11NO3
Molecular Weight:
157.17 g/mol
3-Methylcrotonylglycine
CAS No.: 33008-07-0
Cat. No.: VC20779334
Molecular Formula: C7H11NO3
Molecular Weight: 157.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methylcrotonyl glycine is an N-acylglycine in which the acyl group is specified as 3-methylbut-2-enoyl. It has a role as a metabolite. It is functionally related to a 3-methylbut-2-enoic acid and a glycine. 3-Methylcrotonylglycine is a natural product found in Homo sapiens and Apis cerana with data available. |
|---|---|
| CAS No. | 33008-07-0 |
| Molecular Formula | C7H11NO3 |
| Molecular Weight | 157.17 g/mol |
| IUPAC Name | 2-(3-methylbut-2-enoylamino)acetic acid |
| Standard InChI | InChI=1S/C7H11NO3/c1-5(2)3-6(9)8-4-7(10)11/h3H,4H2,1-2H3,(H,8,9)(H,10,11) |
| Standard InChI Key | PFWQSHXPNKRLIV-UHFFFAOYSA-N |
| SMILES | CC(=CC(=O)NCC(=O)O)C |
| Canonical SMILES | CC(=CC(=O)NCC(=O)O)C |
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